Cas no 65739-48-2 (1,2,4-Triazine, 6-methyl-3-phenyl-, 4-oxide)

• Product name: 1,2,4-Triazine, 6-methyl-3-phenyl-, 4-oxide
• CAS No: 65739-48-2
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 397360
• PubChem ID: 12393348

1,2,4-Triazine, 6-methyl-3-phenyl-, 4-oxide Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine, 6-methyl-3-phenyl-, 4-oxide
• 6-methyl-4-oxido-3-phenyl-1,2,4-triazin-4-ium
• 6-Methyl-4-oxo-3-phenyl-1,2,4lambda~5~-triazine
• DTXSID60496081
• 65739-48-2

• Inchi： InChI=1S/C10H9N3O/c1-8-7-13(14)10(12-11-8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： CGGCRTXGNVKHAK-UHFFFAOYSA-N
• SMILES： CC1=C[N+](=C(N=N1)C2=CC=CC=C2)[O-]

Computed Properties

• Exact Mass: 187.07467
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2Ų
• XLogP3: 0.3

Experimental Properties

• PSA: 52.72